Cas no 21348-16-3 (Aceticacid, 2,2,2-trichloro-, calcium salt (2:1))

• Product name: Aceticacid, 2,2,2-trichloro-, calcium salt (2:1)
• CAS No: 21348-16-3
• MF: ₂[C₂O₂Cl₃-]^.Ca+₂
• MW: 364.8364
• CID: 290186
• PubChem ID: 88874

Aceticacid, 2,2,2-trichloro-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2,2,2-trichloro-, calcium salt (2:1)
• calcium,2,2,2-trichloroacetate
• AC1L3GO1
• AG-E-56430
• Calcium trichloroacetate
• CTK4E6560
• EINECS 244-339-4
• TCA-calcium
• TCA-calcium [ISO]
• 21348-16-3
• SCHEMBL6553609
• Acetic acid, 2,2,2-trichloro-, calcium salt (2:1)
• DTXSID50175616
• UNII-491SS42JXK
• ACETIC ACID, TRICHLORO-, CALCIUM SALT
• Q27259205
• 491SS42JXK
• NS00084150

• Inchi： InChI=1S/2C2HCl3O2.Ca/c2*3-2(4,5)1(6)7;/h2*(H,6,7);/q;;+2/p-2
• InChI Key： PAFYVDNYOJAWDX-UHFFFAOYSA-L
• SMILES： [Ca+2].O=C(C(Cl)(Cl)Cl)[O-].O=C(C(Cl)(Cl)Cl)[O-]

Computed Properties

• Exact Mass: 361.7556
• Monoisotopic Mass: 361.755366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 77.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Boiling Point: 196.5°C at 760 mmHg
• Flash Point: 66.3°C
• PSA: 80.26